N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C21H16N6O2S2/c1-13-9-11-14(12-10-13)22-20-21(24-16-6-3-2-5-15(16)23-20)27-31(28,29)18-8-4-7-17-19(18)26-30-25-17/h2-12H,1H3,(H,22,23)(H,24,27)
• InChI Key: WELJRYHAJGWSMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC3=CC=CC=C3N=C2NS(=O)(=O)C4=CC=CC5=NSN=C54
• Molecular Formula: C21H16N6O2S2
• Molecular Weight: 448.5 g/mol

Description

N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide, also known as AQ-4S, is a small molecule compound that has been widely studied for its potential applications in scientific research. AQ-4S is a sulfonamide derivative that belongs to the family of quinoxaline compounds, which have been shown to possess a wide range of biological activities, including anticancer, antiviral, and antibacterial properties.

Mechanism of Action

The mechanism of action of N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide is not fully understood, but it is believed to involve the inhibition of protein kinase CK2. This enzyme is involved in the regulation of cell growth and proliferation, and its inhibition by N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide may lead to the suppression of cancer cell growth. Additionally, N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, further contributing to its anticancer activity.
Biochemical and Physiological Effects:
N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has been shown to have a range of biochemical and physiological effects. In addition to its inhibition of protein kinase CK2, the compound has been shown to inhibit the activity of other enzymes, including tyrosine kinases and phosphodiesterases. N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has also been shown to induce changes in the expression of genes involved in cell cycle regulation and apoptosis. Physiologically, N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has been shown to inhibit the growth of cancer cells and to induce apoptosis, making it a promising candidate for the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has been shown to possess potent anticancer activity, making it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation of N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide. One area of research is the development of more potent and selective inhibitors of protein kinase CK2, which may have greater efficacy and fewer side effects than N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide. Additionally, the use of N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide in combination with other anticancer drugs may enhance its efficacy and reduce the potential for toxicity. Finally, the development of new methods for the delivery of N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide to cancer cells may improve its therapeutic potential.

Synthesis Methods

N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide can be synthesized using a variety of methods, including the reaction of 2,1,3-benzothiadiazole-4-sulfonamide with 3-(4-methylanilino)quinoxaline in the presence of a suitable catalyst. Other methods involve the use of different reagents and solvents, as well as modifications to the reaction conditions. The synthesis of N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has been optimized in order to obtain high yields and purity of the compound.

Scientific Research Applications

N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has been extensively studied for its potential applications in scientific research. The compound has been shown to possess a range of biological activities, including inhibition of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. N-[3-(4-methylanilino)quinoxalin-2-yl]-2,1,3-benzothiadiazole-4-sulfonamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs.